Cas no 19010-28-7 (4-Cyanophenylglyoxal hydrate)

• Product Name: 4-Cyanophenylglyoxal hydrate
• CAS No: 19010-28-7
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD08272328
• CID: 137824
• PubChem ID: 21298600
• Update Time: 2025-06-26

4-Cyanophenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• 4-Cyanophenylglyoxal hydrate
• 4-(2-oxoacetyl)benzonitrile
• 4-oxaldehydoylbenzonitrile,hydrate
• Benzonitrile,4-(2,2-dihydroxyacetyl)-
• 4-Cyanophenylglyoxalhydrat
• 4-Dihydroxyacetyl-benzonitril
• 4-dihydroxyacetyl-benzonitrile
• 4-oxoacetyl-benzonitrile hydrate
• OR1605
• 4-(2,2-dihydroxyacetyl)benzonitrile
• 19010-28-7
• 1082693-04-6
• 4-oxaldehydoylbenzonitrile;hydrate
• AB44430
• AKOS015855153
• A813391
• SCHEMBL10349944
• MFCD08272328
• 4-Cyanophenylglyoxalhydrate
• FT-0646974
• Zinc02524867
• 4-Cyanophenylglyoxal hydrate 95%
• 4-CYANOPHENYLGLYOXAL HYDRATE, 95+%

• MDL： MFCD08272328
• Inchi： 1S/C9H5NO2.H2O/c10-5-7-1-3-8(4-2-7)9(12)6-11;/h1-4,6H;1H2
• InChI Key： CANFXXFMTHAMFS-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1C=CC(C#N)=CC=1.O

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 67.16000
• LogP: 0.87558

4-Cyanophenylglyoxal hydrate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-Cyanophenylglyoxal hydrate

Comprehensive Overview of 4-Cyanophenylglyoxal Hydrate (CAS No. 19010-28-7): Properties, Applications, and Industry Insights

4-Cyanophenylglyoxal hydrate (CAS No. 19010-28-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-precision chemical reagents in drug discovery and bioconjugation, this compound has garnered significant attention due to its unique carbonyl reactivity and cyanophenyl functional group. Its molecular structure, combining a glyoxal moiety with a 4-cyanophenyl substituent, makes it a valuable building block for synthesizing heterocyclic compounds and fluorescent probes.

In recent years, the compound’s role in click chemistry and bioorthogonal reactions has been a hotspot in academic and industrial research. Researchers frequently search for terms like "4-Cyanophenylglyoxal hydrate solubility", "CAS 19010-28-7 synthesis method", or "glyoxal derivatives in medicinal chemistry", reflecting its relevance in modern synthetic workflows. The hydrate form ensures stability during storage, addressing common challenges associated with reactive aldehydes.

From a technical perspective, 4-Cyanophenylglyoxal hydrate exhibits a melting point range of 120–125°C and is soluble in polar solvents such as DMSO and methanol. These properties facilitate its use in cross-coupling reactions and as a precursor for photoactive materials. Its electrophilic character at the glyoxal group enables efficient condensation with nucleophiles like hydrazines or amines, a feature exploited in designing molecular sensors and covalent inhibitors.

The compound’s applicability extends to peptide modification and protein labeling, aligning with trends in proteomics and diagnostic reagent development. Industry professionals often inquire about "scalable production of 4-Cyanophenylglyoxal hydrate" or "CAS 19010-28-7 safety data", underscoring the need for reliable technical documentation. Notably, its low environmental persistence and biodegradability profile make it a preferable choice for sustainable chemistry initiatives.

Emerging studies highlight its potential in metal-organic frameworks (MOFs) and catalysis, where its bifunctional reactivity aids in constructing porous materials. As the demand for high-performance specialty chemicals rises, 19010-28-7 continues to be a focal point for innovation. Future research may explore its utility in optoelectronic devices or enzyme mimetics, further expanding its industrial footprint.

In summary, 4-Cyanophenylglyoxal hydrate (CAS No. 19010-28-7) stands at the intersection of synthetic chemistry and applied sciences. Its adaptability to diverse reaction conditions and alignment with green chemistry principles positions it as a critical reagent for next-generation scientific breakthroughs. For researchers seeking custom synthesis or bulk procurement, understanding its physicochemical traits and handling protocols is essential to maximize experimental outcomes.